Methyl 5-acetyl-2-[(3,5-dichloro-4-ethoxybenzoyl)amino]-4-methyl-3-thiophenecarboxylate

• Molecular Formula: C18H17Cl2NO5S
• Molecular Weight: 430.3 g/mol
• IUPAC Name: methyl 5-acetyl-2-[(3,5-dichloro-4-ethoxybenzoyl)amino]-4-methylthiophene-3-carboxylate
• InChI: InChI=1S/C18H17Cl2NO5S/c1-5-26-14-11(19)6-10(7-12(14)20)16(23)21-17-13(18(24)25-4)8(2)15(27-17)9(3)22/h6-7H,5H2,1-4H3,(H,21,23)
• InChI Key: AKPJASJZLPYNQP-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C=C1Cl)C(=O)NC2=C(C(=C(S2)C(=O)C)C)C(=O)OC)Cl

Description

Methyl 5-acetyl-2-[(3,5-dichloro-4-ethoxybenzoyl)amino]-4-methyl-3-thiophenecarboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The compound is a derivative of 5-acetyl-2-aminothiophene and is known for its unique chemical properties.

Mechanism of Action

The mechanism of action of Methyl 5-acetyl-2-[(3,5-dichloro-4-ethoxybenzoyl)amino]-4-methyl-3-thiophenecarboxylate involves the inhibition of the Akt/mTOR pathway, which is a signaling pathway that plays a crucial role in cell growth and survival. The compound also induces the expression of pro-apoptotic proteins and inhibits the expression of anti-apoptotic proteins, leading to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
Methyl 5-acetyl-2-[(3,5-dichloro-4-ethoxybenzoyl)amino]-4-methyl-3-thiophenecarboxylate has various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, induce apoptosis, and inhibit the Akt/mTOR pathway. The compound also exhibits anti-inflammatory activity and has been shown to inhibit the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the advantages of using Methyl 5-acetyl-2-[(3,5-dichloro-4-ethoxybenzoyl)amino]-4-methyl-3-thiophenecarboxylate in lab experiments is its potent anticancer activity. The compound is also relatively easy to synthesize, making it readily available for research purposes. However, one limitation of using the compound in lab experiments is its potential toxicity, which may require special handling and safety precautions.

Future Directions

There are several future directions for research involving Methyl 5-acetyl-2-[(3,5-dichloro-4-ethoxybenzoyl)amino]-4-methyl-3-thiophenecarboxylate. One direction is to further investigate its anticancer activity and potential use in cancer therapy. Another direction is to explore its anti-inflammatory activity and potential use in the treatment of inflammatory diseases. Additionally, the compound's mechanism of action could be further elucidated to identify potential targets for drug development.

Synthesis Methods

The synthesis of Methyl 5-acetyl-2-[(3,5-dichloro-4-ethoxybenzoyl)amino]-4-methyl-3-thiophenecarboxylate involves the reaction of 5-acetyl-2-aminothiophene with 3,5-dichloro-4-ethoxybenzoyl chloride in the presence of a base such as triethylamine. The reaction is carried out in a solvent such as dichloromethane or chloroform at room temperature. The resulting product is then reacted with methyl chloroformate and triethylamine to obtain the final product, Methyl 5-acetyl-2-[(3,5-dichloro-4-ethoxybenzoyl)amino]-4-methyl-3-thiophenecarboxylate.

Scientific Research Applications

Methyl 5-acetyl-2-[(3,5-dichloro-4-ethoxybenzoyl)amino]-4-methyl-3-thiophenecarboxylate has various scientific research applications. One of the primary applications is in the field of medicinal chemistry. The compound has been shown to exhibit potent anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. It works by inhibiting the growth of cancer cells and inducing apoptosis.